Cas no 96827-80-4 (Moyukamycin)
Moyukamycin structure
Product Name:Moyukamycin
CAS No:96827-80-4
MF:C47H76O13
MW:849.098556518555
CID:805872
PubChem ID:6438671
Update Time:2024-03-01
Moyukamycin Chemical and Physical Properties
Names and Identifiers
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- 3,6-Nonadienoic acid,8-[(2S,2'R,4'S,5R,5'S,7R,7'R,8R,9S,10'S)-9-hydroxy-2,4',8-trimethyl-2'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-10'-[[[(2R,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy]methyl][2,7'-bi-1,6-dioxaspiro[4.5]dec]-7-yl]-2,4,6-trimethyl-5-oxo-,(2S,3E,6E,8S)-
- moyukamycin
- Dianemycin, 3,4-didehydro-30-deoxy-19-de((tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy)-37-((tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy)-, (3E,37(2R,5S,6R))-
- Moyukamycin
-
- Inchi: 1S/C47H76O13/c1-25(40(49)26(2)20-29(5)43(50)51)19-27(3)41-32(8)35(48)23-46(59-41)18-17-44(10,60-46)38-15-13-34(24-54-39-16-14-36(53-12)33(9)55-39)47(57-38)31(7)22-37(56-47)42-28(4)21-30(6)45(11,52)58-42/h19-20,27-39,41-42,48,52H,13-18,21-24H2,1-12H3,(H,50,51)/b25-19+,26-20+/t27-,28-,29-,30+,31?,32+,33+,34-,35-,36-,37+,38+,39+,41+,42-,44-,45-,46?,47?/m0/s1
- InChI Key: FSDVMXQBHNGLNZ-NFWQWJQTSA-N
- SMILES: O1[C@H](CC[C@@H](CO[C@H]2CC[C@@H]([C@@H](C)O2)OC)C21C(C)C[C@H]([C@@H]1[C@@H](C)C[C@@H](C)[C@@](C)(O)O1)O2)[C@]1(C)CCC2(C[C@@H]([C@@H](C)[C@@H]([C@H](/C=C(/C(/C(=C/[C@@H](C(=O)O)C)/C)=O)\C)C)O2)O)O1
Computed Properties
- Exact Mass: 848.528593
- Monoisotopic Mass: 848.528593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 60
- Rotatable Bond Count: 12
- Complexity: 1600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 169
- XLogP3: 6.5
Experimental Properties
- Density: 1.19
- Boiling Point: 894°Cat760mmHg
- Flash Point: 252.3°C
- Refractive Index: 1.548
Moyukamycin Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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